3-methyl-N-[(1S)-1-phenylethyl]benzamide
3-methyl-N-[(1S)-1-phenylethyl]benzamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0743767
InChI:
InChI=1S/C16H17NO/c1-12-7-6-10-15(11-12)16(18)17-13(2)14-8-4-3-5-9-14/h3-11,13H,1-2H3,(H,17,18)/t13-/m0/s1
SMILES:
CC1=CC=CC(=C1)C(=O)NC(C)C2=CC=CC=C2
Molecular Formula:
C16H17NO
Molecular Weight:
239.31 g/mol
3-methyl-N-[(1S)-1-phenylethyl]benzamide
CAS No.:
Cat. No.: VC0743767
Molecular Formula: C16H17NO
Molecular Weight: 239.31 g/mol
* For research use only. Not for human or veterinary use.
![3-methyl-N-[(1S)-1-phenylethyl]benzamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C16H17NO |
|---|---|
| Molecular Weight | 239.31 g/mol |
| IUPAC Name | 3-methyl-N-[(1S)-1-phenylethyl]benzamide |
| Standard InChI | InChI=1S/C16H17NO/c1-12-7-6-10-15(11-12)16(18)17-13(2)14-8-4-3-5-9-14/h3-11,13H,1-2H3,(H,17,18)/t13-/m0/s1 |
| Standard InChI Key | BLNZWUKUCJJHHA-ZDUSSCGKSA-N |
| Isomeric SMILES | CC1=CC(=CC=C1)C(=O)N[C@@H](C)C2=CC=CC=C2 |
| SMILES | CC1=CC=CC(=C1)C(=O)NC(C)C2=CC=CC=C2 |
| Canonical SMILES | CC1=CC(=CC=C1)C(=O)NC(C)C2=CC=CC=C2 |
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